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Compound of Interest

Compound Name: (3-Methylisoxazol-5-yl)methanol

Cat. No.: B082123 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for (3-
Methylisoxazol-5-yl)methanol (CAS No. 14716-89-3). The information presented is intended

to support laboratory research and drug development activities by promoting safe handling

practices and minimizing exposure risks. The data has been compiled from various Safety Data

Sheets (SDS) for (3-Methylisoxazol-5-yl)methanol and its structural isomer, (5-

Methylisoxazol-3-yl)methanol, as well as related isoxazole derivatives.

Chemical and Physical Properties
A summary of the known physical and chemical properties of (3-Methylisoxazol-5-
yl)methanol and its related isomers is provided below. It is important to note that some data

may be for structurally similar compounds and should be used as a general guideline.
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Property
(3-Methylisoxazol-5-
yl)methanol

(5-Methylisoxazol-3-
yl)methanol

CAS Number 14716-89-3[1] 35166-33-7[2][3][4][5]

Molecular Formula C₅H₇NO₂[1] C₅H₇NO₂[3][4][5]

Molecular Weight 113.11 g/mol [1] 113.11 g/mol [3][4][5]

Appearance No data available Light yellow - Brown Liquid[2]

Boiling Point No data available 78-80 °C[4]

Density No data available 1.46 g/cm³[4]

Refractive Index (n20D) No data available 1.4797[4]

Hazard Identification and Classification
(3-Methylisoxazol-5-yl)methanol and its isomers are classified as hazardous chemicals. The

following table summarizes the GHS hazard classifications found in the safety data sheets for

the related compound (5-Methylisoxazol-3-yl)methanol. Users should handle (3-
Methylisoxazol-5-yl)methanol with the same precautions.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[2]

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation[3]

Signal Word: Warning[2]

Personal Protective Equipment (PPE)
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Appropriate personal protective equipment must be worn at all times when handling (3-
Methylisoxazol-5-yl)methanol. The following table outlines the recommended PPE based on

available safety data sheets.

Protection Type Specification

Eye/Face Protection

Wear safety glasses with side-shields (or

goggles). Use a face shield if there is a risk of

splashing.[2][6]

Skin Protection

Wear protective gloves (e.g., nitrile rubber, butyl

rubber), a lab coat, and closed-toe shoes.

Ensure gloves are inspected prior to use and

are removed using the proper technique to

avoid skin contact.[2][6][7][8]

Respiratory Protection

Use in a well-ventilated area. If engineering

controls are not sufficient to maintain airborne

concentrations below exposure limits, a NIOSH-

approved respirator with an organic vapor

cartridge is recommended.[2][7]

First-Aid Measures
In the event of exposure to (3-Methylisoxazol-5-yl)methanol, immediate medical attention is

crucial. The following first-aid measures should be taken:
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][3][7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.[2][3][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][3]

[7]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[2][3][7]

Experimental Protocol: Safe Handling in a
Laboratory Setting
The following is a generalized protocol for the safe handling of (3-Methylisoxazol-5-
yl)methanol in a research laboratory. This protocol should be adapted to specific experimental

needs and performed in accordance with all institutional and regulatory safety guidelines.

5.1. Risk Assessment and Preparation

Consult the Safety Data Sheet (SDS): Before starting any work, thoroughly review the SDS

for (3-Methylisoxazol-5-yl)methanol.

Identify Hazards: Note all potential hazards, including skin and eye irritation, and respiratory

effects.
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Establish a Designated Work Area: All handling of the compound should be done in a well-

ventilated chemical fume hood.

Assemble Materials: Gather all necessary equipment, including the chemical, solvents,

glassware, and personal protective equipment.

Emergency Preparedness: Ensure that an eyewash station and safety shower are readily

accessible. Have appropriate spill cleanup materials on hand.

5.2. Weighing and Transfer

Don Appropriate PPE: Wear a lab coat, safety goggles, and appropriate chemical-resistant

gloves.

Tare the Balance: Place a clean, dry weighing vessel on the analytical balance and tare it.

Dispense the Compound: Carefully dispense the desired amount of (3-Methylisoxazol-5-
yl)methanol into the weighing vessel inside the chemical fume hood. Avoid creating dust or

aerosols.

Record the Weight: Close the balance door and record the final weight.

Transfer to Reaction Vessel: Carefully transfer the weighed compound to the reaction vessel

inside the fume hood. Use a spatula or other appropriate tool.

Clean Up: Clean any spills on the balance or work surface immediately with a suitable

solvent and dispose of the waste properly.

5.3. Dissolution and Reaction

Add Solvent: In the fume hood, add the desired solvent to the reaction vessel containing (3-
Methylisoxazol-5-yl)methanol.

Stirring: Use a magnetic stir bar and stir plate or overhead stirrer to facilitate dissolution.

Perform Reaction: Carry out the chemical reaction under appropriate conditions (e.g.,

temperature, inert atmosphere) as required by the specific experimental protocol.
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5.4. Waste Disposal

Segregate Waste: All waste materials, including empty containers, contaminated PPE, and

reaction byproducts, should be collected in a designated, labeled hazardous waste

container.

Follow Institutional Guidelines: Dispose of all hazardous waste in accordance with your

institution's and local regulations. Do not pour chemical waste down the drain.

Visualizations
The following diagrams illustrate key safety workflows and concepts for handling (3-
Methylisoxazol-5-yl)methanol.
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Preparation Phase

Execution Phase

Post-Execution Phase

Consult Safety Data Sheet (SDS)

Identify Chemical Hazards

Select Appropriate PPE

Plan for Emergencies
(Spills, Exposures)

Set up in Designated Area
(Fume Hood)

Handle Compound
(Weighing, Transfer, Reaction)

Segregate and Dispose of Waste

Decontaminate Work Area

Properly Remove and Dispose of PPE

Document Experiment

Click to download full resolution via product page

Caption: Risk assessment and safe handling workflow for (3-Methylisoxazol-5-yl)methanol.
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Routes of Exposure
Immediate First-Aid Measures

Potential Exposure
to (3-Methylisoxazol-5-yl)methanol

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air
Seek Medical Attention

Wash with Soap and Water
Remove Contaminated Clothing

Rinse with Water for 15 min
Seek Medical Attention

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Routes of exposure and corresponding first-aid measures for (3-Methylisoxazol-5-
yl)methanol.

Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a formal safety training program or a comprehensive risk

assessment conducted by qualified professionals. Always consult the most current Safety Data

Sheet for the specific chemical you are using and follow all applicable safety regulations and

institutional protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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